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Compound of Interest

Compound Name: Direct Red 81

Cat. No.: B15597964

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Direct
Red 81 (C.l. 28160), a widely used disazo dye. The information is curated for professionals in
research and development who require detailed technical data, including experimental
methodologies.

Chemical and Physical Properties

Direct Red 81 is a synthetic organic compound classified as a direct azo dye.[1] Its structure
features two azo (-N=N-) groups, which act as the chromophore responsible for its intense red
color.[2] The presence of sodium sulfonate groups enhances its water solubility, allowing it to
directly bind to cellulosic fibers without the need for a mordant.[1][3] At room temperature, it
typically appears as an odorless, dark red to maroon powder.[1]

Identification and Structure
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Property Value Reference
disodium;7-benzamido-4-
hydroxy-3-[[4-[(4-
IUPAC Name sulfonatophenyl)diazenyl]phen [4]
ylldiazenyllnaphthalene-2-
sulfonate
C.l. Direct Red 81, Sirius Red
Synonyms 4B, Chlorantine Fast Red 5B, [2][5]
Direct Red 4B, C.I. 28160
CAS Number 2610-11-9 [4]
Molecular Formula C29H19N5Na20sS:2 [1][6]
Molecular Weight 675.6 g/mol [41617]
Chemical Class Disazo Dye [2][8]
Property Value Reference
Appearance Red to dark red powder [2][9]
Soluble in water; slightly
Solubility soluble in ethanol; insoluble in [2][7]
most organic solvents.
Water solubility: 40 g/L at 60
. [2][9]
C
Melting Point >240 °C (decomposes) [5]
pH (aqueous solution) ~7.5 [6]
Spectroscopic Data
Property Value Reference
Amax (in H20) 509 nm [1]
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.deswater.com/DWT_articles/vol_294_papers/294_2023_247.pdf
https://www.researchgate.net/figure/UV-vis-spectra-of-the-DR81-dye-diluted-in-water-10-M-at-different-pHs_fig3_322711047
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-red-81
https://www.deswater.com/DWT_articles/vol_294_papers/294_2023_247.pdf
https://www.medchemexpress.com/direct-red-81.html
https://www.mdpi.com/1420-3049/23/2/242
https://www.deswater.com/DWT_articles/vol_294_papers/294_2023_247.pdf
https://www.mdpi.com/1420-3049/23/2/242
https://www.testinglab.com/oeko-tex-azo-dye-compliance-testing-protocol
https://www.researchgate.net/figure/UV-vis-spectra-of-the-DR81-dye-diluted-in-water-10-M-at-different-pHs_fig3_322711047
https://www.cirs-reach.com/pdf/AZO.pdf
https://www.researchgate.net/figure/UV-vis-spectra-of-the-DR81-dye-diluted-in-water-10-M-at-different-pHs_fig3_322711047
https://www.researchgate.net/figure/The-chemical-structure-of-Direct-Red-81_fig1_361476826
https://www.researchgate.net/figure/UV-vis-spectra-of-the-DR81-dye-diluted-in-water-10-M-at-different-pHs_fig3_322711047
https://www.testinglab.com/oeko-tex-azo-dye-compliance-testing-protocol
https://www.researchgate.net/figure/UV-vis-spectra-of-the-DR81-dye-diluted-in-water-10-M-at-different-pHs_fig3_322711047
https://www.researchgate.net/figure/The-chemical-structure-of-Direct-Red-81_fig1_361476826
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-red-81
https://www.mdpi.com/1420-3049/23/2/242
https://www.medchemexpress.com/direct-red-81.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Reactivity
Synthesis

Direct Red 81 is synthesized through a two-step process involving diazotization followed by an
azo coupling reaction.[2] The general manufacturing method involves the diazotization of 4-((4-
aminophenyl)diazenyl)benzenesulfonic acid, which is then coupled with 7-benzamido-4-
hydroxynaphthalene-2-sulfonic acid under alkaline conditions.[1][2]

Step 1: Diazotization

NaNO2 / HCI
0-5°C

4-((4-Aminophenyl)diazenyl)
benzenesulfonic acid

Diazonium Salt Intermediate

Step 2: Azo Coupling

>

Alkaline conditions
(e.g., NaOH)

7-Benzamido-4-hydroxy
naphthalene-2-sulfonic acid

Direct Red 81

Click to download full resolution via product page

Caption: General synthesis pathway for Direct Red 81.

Chemical Stability

Direct Red 81 is stable under normal storage conditions—a cool, dry, well-ventilated area
away from direct sunlight and heat.[6] Its stability is pH-dependent. The dye is most stable in
neutral pH ranges (approx. 6-8).[10]

» Acidic Conditions (pH < 6): Protonation of the azo groups can occur, leading to a color shift.
Under strongly acidic conditions, the azo bonds may cleave, causing the dye to degrade and
lose its color.[10] In the presence of strong hydrochloric acid, a yellow-olive brown precipitate
is formed.[2][9] When treated with strong sulfuric acid, the dye solution turns dark blue.[2][9]

» Alkaline Conditions (pH > 8): In strongly alkaline solutions, hydroxide ions can attack the
functional groups of the dye, potentially leading to degradation.[10] The addition of a thick
sodium hydroxide solution results in a purple precipitate.[2][9]
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Prepare Dye Bath:
Dissolve Direct Red 81 and
an electrolyte (e.g., NaCl) in water

'

Immerse Textile:
Introduce cellulosic fabric
(e.g., cotton) into the bath

'

Heating:
Gradually raise temperature
to 80-95 °C

'

Dyeing:
Hold at temperature for 30-60 min
for dye exhaustion and fixation

l

Rinsing:
Cool down and rinse with cold water
to remove unfixed dye

'

Soaping:
Wash with a soaping agent
to improve fastness properties

'

Final Rinse & Dry:
Thoroughly rinse and dry the fabric

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Direct Red 81]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597964#what-are-the-chemical-properties-of-
direct-red-81]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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